The In Vitro Mechanism of Action of 3-Fluoro-4-(methylamino)phenol: A Comprehensive Guide to Redox Cycling and Electrophilic Stress
Executive Summary Understanding the in vitro mechanism of action of substituted aminophenols is critical for anticipating their toxicological profiles and utility as biological probes. 3-Fluoro-4-(methylamino)phenol (CAS...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Understanding the in vitro mechanism of action of substituted aminophenols is critical for anticipating their toxicological profiles and utility as biological probes. 3-Fluoro-4-(methylamino)phenol (CAS: 1533548-26-3) is a halogenated derivative of 4-(methylamino)phenol (commonly known as Metol), a well-documented redox-active compound[1]. While the parent compound is widely recognized for its electron-mediating properties and utility in synthesizing fluorescent sensors for reactive oxygen species (ROS)[2], the strategic addition of a fluorine atom at the 3-position fundamentally alters its physicochemical and reactive landscape.
This whitepaper details the dual-pronged mechanism of action of 3-fluoro-4-(methylamino)phenol in vitro: (1) continuous redox cycling leading to severe oxidative stress , and (2) the generation of a highly electrophilic fluorinated quinone imine that covalently modifies cellular thiols, structurally analogous to the toxicity pathway of NAPQI (the reactive metabolite of acetaminophen).
Chemical Biology & Structural Dynamics: The Fluorine Effect
To understand the causality behind the compound's in vitro behavior, one must analyze its structural modifications. The parent molecule, 4-(methylamino)phenol, readily undergoes one- and two-electron oxidations.
The introduction of a highly electronegative fluorine atom ortho to the phenolic hydroxyl group (the 3-position) exerts a strong inductive electron-withdrawing effect (-I effect). This structural change dictates two critical biological outcomes:
Lowered Phenolic pKa: The fluorine atom stabilizes the phenolate anion, lowering the pKa of the hydroxyl group. At physiological pH (7.4), a higher proportion of the molecule exists as the reactive phenolate, accelerating its auto-oxidation rate in oxygen-rich cell culture media.
Enhanced Electrophilicity: Upon oxidation to the quinone imine, the electron-withdrawing fluorine atom increases the partial positive charge on the conjugated ring system. This makes the resulting 3-fluoro-N-methyl-p-benzoquinone imine an exceptionally potent Michael acceptor, highly reactive toward soft nucleophiles like the sulfhydryl groups of intracellular glutathione (GSH) and cysteine residues on functional proteins.
Primary Mechanism: Redox Cycling and ROS Generation
When introduced to in vitro cell culture systems, 3-fluoro-4-(methylamino)phenol acts as a catalytic generator of Reactive Oxygen Species (ROS). The molecule donates an electron to molecular oxygen (
O2
), generating superoxide (
O2∙−
), and forming a semiquinone radical intermediate. A subsequent electron loss yields the fully oxidized quinone imine.
Cellular reductases (such as NADPH:quinone oxidoreductase 1, NQO1) can reduce the quinone imine back to the parent phenol, establishing a futile redox cycle. This cycle rapidly depletes cellular reducing equivalents (NADPH) and generates massive amounts of
H2O2
and hydroxyl radicals (
∙OH
) via Fenton chemistry, leading to lipid peroxidation and DNA damage[3].
Caption: Redox cycling of 3-fluoro-4-(methylamino)phenol generating ROS and quinone imine.
Secondary Mechanism: Electrophilic Stress and Thiol Depletion
The oxidized byproduct, 3-fluoro-N-methyl-p-benzoquinone imine, acts as a severe electrophilic stressor. It covalently binds to the cysteine thiol of Glutathione (GSH), rapidly depleting the cell's primary antioxidant reserve.
Simultaneously, this electrophile alkylates specific sensor proteins, most notably Keap1 (Kelch-like ECH-associated protein 1). The covalent modification of Keap1's reactive cysteines (e.g., Cys151) induces a conformational change that prevents the ubiquitination of Nrf2 (Nuclear factor erythroid 2-related factor 2). Nrf2 subsequently translocates to the nucleus to drive the transcription of Antioxidant Response Element (ARE) genes. However, at high compound concentrations, the sheer volume of electrophilic adduction overwhelms this adaptive response, leading to irreversible cellular damage.
Caption: Quinone imine-induced electrophilic stress, Nrf2 activation, and mitochondrial apoptosis.
Quantitative Data & Expected In Vitro Outcomes
When evaluating 3-fluoro-4-(methylamino)phenol in standard mammalian cell lines (e.g., HepG2 hepatocytes or HEK293 cells), researchers should anticipate dose-dependent responses characterized by rapid ROS spikes followed by delayed viability loss.
Assay Parameter
Target/Biomarker
Expected Outcome (HepG2, 24h)
Mechanistic Implication
Cytotoxicity (
IC50
)
Cell Viability (ATP/MTT)
15 - 35 µM
High potency due to synergistic ROS and alkylation damage.
Oxidative Stress
Intracellular ROS (DCFDA)
>4.0-fold increase (at 10 µM)
Rapid auto-oxidation and redox cycling in media/cytosol.
Thiol Status
Intracellular GSH
>70% depletion (at 20 µM)
Direct covalent adduction by the fluorinated quinone imine.
Mitochondrial Health
Membrane Potential (
ΔΨm
)
Complete depolarization
mPTP opening triggered by severe oxidative stress.
Self-Validating Experimental Protocols
To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. They incorporate necessary controls to distinguish between true biological mechanisms and assay interference (a common issue with redox-active compounds).
Causality: 4-(methylamino)phenol derivatives can directly reduce certain tetrazolium dyes (like MTT), causing false viability readings. Using a fluorogenic probe like H2DCFDA avoids this specific redox interference while directly measuring the primary mechanism (ROS generation).
Cell Seeding: Seed HepG2 cells at
2×104
cells/well in a black, clear-bottom 96-well plate. Incubate overnight at 37°C, 5%
CO2
.
Probe Loading: Wash cells twice with warm PBS. Add 10 µM
H2DCFDA
in serum-free media. Incubate for 45 minutes in the dark.
Washing: Remove the probe solution and wash twice with PBS to remove extracellular dye.
Treatment: Add 3-fluoro-4-(methylamino)phenol (1 µM to 50 µM) in complete media. Control validation: Include a well with 100 µM
H2O2
as a positive control, and a well with the compound + 5 mM N-acetylcysteine (NAC) to validate that the signal is ROS-dependent.
Measurement: Read fluorescence immediately (Ex/Em = 485/535 nm) and continuously every 15 minutes for 4 hours using a kinetic microplate reader.
Causality: To prove that the quinone imine acts as an electrophile, one must measure the depletion of the cell's primary nucleophile (GSH) prior to cell death.
Treatment: Treat cells in a 6-well plate with sub-lethal concentrations of the compound (e.g., 5 µM and 10 µM) for 2 hours. (A short timepoint ensures GSH depletion is a primary event, not a secondary consequence of apoptosis).
Lysis: Wash cells with ice-cold PBS, aspirate, and lyse using 5% 5-sulfosalicylic acid (SSA) to deproteinize the sample and prevent GSH oxidation during processing.
Centrifugation: Centrifuge at 8,000 x g for 10 minutes at 4°C. Collect the supernatant.
Quantification: Use a standard DTNB (Ellman’s reagent) recycling assay. Mix 10 µL of sample with 150 µL of assay buffer (containing DTNB and Glutathione Reductase).
Reaction Initiation: Add 40 µL of NADPH to initiate the reaction. Read absorbance at 412 nm kinetically for 5 minutes. Calculate GSH concentration against a standard curve.
Causality: Linking ROS/GSH depletion to cell death requires proving mitochondrial failure. JC-1 is a cationic dye that forms red J-aggregates in healthy mitochondria but remains as green monomers when the membrane depolarizes due to mPTP opening.
Treatment: Expose cells to the compound for 6 hours.
Staining: Add JC-1 dye (final concentration 2 µM) directly to the culture media. Incubate for 30 minutes at 37°C.
Washing: Wash gently with PBS.
Imaging/Quantification: Analyze via flow cytometry or fluorescence microscopy. Calculate the ratio of Red (Ex/Em 535/590 nm) to Green (Ex/Em 485/530 nm) fluorescence. A decreasing Red/Green ratio strictly validates mitochondrial membrane depolarization.
References
Design, Synthesis and Biological Evaluation of Retinoid and Non-Retinoid Mimetics of Fenretinide as Chemotherapeutic Agents. White Rose eTheses Online. Available at:[Link]
A Technical Guide to the Pharmacokinetic Profiling of 3-Fluoro-4-(methylamino)phenol Derivatives
Introduction: The Critical Path of Pharmacokinetic Evaluation In the landscape of modern drug discovery, the identification of a potent and selective molecule is merely the first step. The ultimate success of a therapeut...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Critical Path of Pharmacokinetic Evaluation
In the landscape of modern drug discovery, the identification of a potent and selective molecule is merely the first step. The ultimate success of a therapeutic candidate is contingent upon its behavior within a biological system—a discipline defined by pharmacokinetics (PK). PK, the study of how an organism affects a drug, governs its absorption, distribution, metabolism, and excretion (ADME), thereby dictating the compound's efficacy, safety, and dosing regimen.[1][2] Early and comprehensive ADME profiling is not just a regulatory requirement but a critical strategy to mitigate the risk of costly late-stage failures.[1][3]
This guide provides an in-depth framework for the pharmacokinetic profiling of a specific and promising chemical class: 3-fluoro-4-(methylamino)phenol derivatives. This scaffold is of particular interest due to the strategic incorporation of a fluorine atom. Fluorine, owing to its small size and high electronegativity, can profoundly enhance key drug-like properties.[4] Judicious fluorination is often employed to improve metabolic stability by blocking sites of enzymatic breakdown, enhance binding affinity, and fine-tune physicochemical properties that govern absorption and distribution.[5][6][7] More than half of all recently approved small-molecule drugs contain fluorine, a testament to its impact.[5]
Simultaneously, the phenolic nature of this scaffold presents a distinct metabolic challenge. Phenols are prime substrates for Phase II conjugation reactions (glucuronidation and sulfation), which can lead to rapid clearance and reduced bioavailability.[8][9] Therefore, a successful profiling strategy for these derivatives must meticulously evaluate this interplay between fluorine-imparted stability and phenol-driven conjugation.
This document outlines a logical, field-proven progression of assays, from high-throughput in vitro screens to definitive in vivo studies, designed to build a comprehensive PK profile and guide the selection of lead candidates for further development.
Chapter 1: Foundational In Vitro ADME Profiling
The initial phase of PK assessment relies on a battery of in vitro assays that model key physiological processes. These assays are designed for higher throughput, allowing for the rapid screening and rank-ordering of compounds to inform crucial go/no-go decisions before committing to resource-intensive animal studies.[1][10]
Metabolic Stability Assessment
Expertise & Experience: The primary objective here is to determine the intrinsic susceptibility of a compound to metabolic enzymes, predominantly located in the liver. A compound that is too rapidly metabolized will struggle to achieve and maintain therapeutic concentrations in vivo. For 3-fluoro-4-(methylamino)phenol derivatives, it is critical to use a system that captures both Phase I (e.g., oxidation via Cytochrome P450s) and Phase II (e.g., conjugation) metabolism. While liver microsomes are a cost-effective tool for evaluating Phase I metabolism, they lack the necessary cofactors and enzymes for Phase II reactions.[11] Therefore, intact cryopreserved hepatocytes, which contain a full complement of metabolic enzymes, represent the gold standard for this chemical class.[12][13]
Trustworthiness: A self-validating protocol includes a negative control (heat-inactivated hepatocytes) to ensure that compound disappearance is enzyme-mediated, and positive controls (compounds with known high and low turnover rates) to confirm the metabolic competence of the hepatocyte batch.[12]
Prepare incubation medium (e.g., Williams' Medium E with maintenance supplements) and warm to 37°C.[12][14]
Prepare stock solutions of test compounds and positive controls (e.g., 1 mM in DMSO).
Thaw cryopreserved hepatocytes (human, rat, etc.) according to the supplier's protocol and dilute to a final concentration of 1 x 10^6 viable cells/mL in the incubation medium.[12]
Incubation Setup:
In a 12-well plate, add incubation medium containing the test compound to achieve a final concentration (e.g., 1 µM). The final DMSO concentration should be ≤ 0.1% to avoid cytotoxicity.
Initiate the reaction by adding 0.5 mL of the hepatocyte suspension to each well, resulting in a final cell density of 0.5 x 10^6 cells/mL.[12]
Place the plate on an orbital shaker in a 37°C, 5% CO2 incubator.
Time-Point Sampling:
Remove 50 µL aliquots at designated time points (e.g., 0, 15, 30, 60, 120 minutes).[12] For suspected low-turnover compounds, later time points may be necessary.[15]
Immediately quench the metabolic reaction by adding the aliquot to 150 µL of a cold organic solvent (e.g., acetonitrile) containing an internal standard for LC-MS/MS analysis.
Sample Analysis:
Centrifuge the quenched samples to precipitate proteins.
Analyze the supernatant for the remaining parent compound using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.[11]
Data Analysis:
Plot the natural logarithm of the percent remaining parent compound versus time.
The slope of the linear regression line represents the elimination rate constant (k).
Calculate the in vitro half-life (t1/2) and intrinsic clearance (Clint) using the following equations:[12][14]
Caption: Workflow for the hepatocyte metabolic stability assay.
Plasma Protein Binding (PPB)
Expertise & Experience: The "free drug hypothesis" is a cornerstone of pharmacology: only the unbound fraction of a drug can interact with its target, be metabolized, or be excreted.[16] Highly protein-bound drugs may require higher doses to achieve a therapeutic effect and can be susceptible to drug-drug interactions where one drug displaces another from plasma proteins. Equilibrium dialysis is considered the gold standard methodology due to its minimal physical stress on the drug-protein complex.[16][17] The Rapid Equilibrium Dialysis (RED) device is a widely adopted high-throughput format for this assay.[18]
Trustworthiness: The assay's integrity is confirmed by calculating the mass balance (recovery), ensuring the compound did not degrade or adsorb to the device membrane. A known control compound (e.g., warfarin, which is highly bound) is run in parallel to validate the experimental setup.
Insert the RED device inserts into the wells of the base plate.
Assay Setup:
Add the compound-spiked plasma (e.g., 200 µL) to the donor (red) chamber of the RED insert.[18]
Add dialysis buffer (e.g., 350 µL) to the receiver chamber.[18]
Seal the plate and incubate at 37°C on a shaker for approximately 4-6 hours to allow the system to reach equilibrium.[18][19]
Sampling and Analysis:
After incubation, collect aliquots from both the donor (plasma) and receiver (buffer) chambers.
To ensure accurate comparison, matrix-match the samples. Add an equal volume of blank plasma to the buffer sample and an equal volume of buffer to the plasma sample.
Extract the compound from both matched samples with cold organic solvent containing an internal standard.
Analyze the concentrations in both chambers via LC-MS/MS.
Data Analysis:
Calculate the fraction unbound (fu) and percent bound using the concentrations measured in the buffer and plasma chambers:[18]
Fraction Unbound (fu) = [Concentration in Buffer Chamber] / [Concentration in Plasma Chamber]
Percent Bound = (1 - fu) * 100
Visualization: Principle of Equilibrium Dialysis
Caption: Equilibrium dialysis for plasma protein binding.
Cytochrome P450 (CYP) Inhibition
Expertise & Experience: Assessing a compound's potential to inhibit major CYP450 enzymes is a regulatory imperative and crucial for predicting drug-drug interactions (DDIs).[20][21] Inhibition of a CYP enzyme can dangerously elevate the plasma levels of a co-administered drug that is metabolized by that same enzyme.[21] The standard approach involves incubating the test compound with human liver microsomes (a source of CYP enzymes) and a specific probe substrate for each major isoform (e.g., CYP1A2, 2C9, 2C19, 2D6, and 3A4).[20][22][23] A reduction in the formation of the probe's metabolite indicates inhibition.
Trustworthiness: The assay is validated by running a known, potent inhibitor for each CYP isoform as a positive control. A vehicle control (no inhibitor) establishes the baseline 100% activity. The concentration of the probe substrate is typically set at or near its Km value to ensure sensitivity to competitive inhibition.[22]
Prepare a dilution series of the test compound (e.g., 8 concentrations, 3-fold serial dilution starting from 100 µM).[20]
Prepare solutions of probe substrates and pooled human liver microsomes in phosphate buffer.
Prepare a solution of the NADPH regenerating system (cofactor required for CYP activity).
Incubation:
In a 96-well plate, pre-incubate the test compound dilutions with human liver microsomes for a short period at 37°C.
Initiate the primary reaction by adding the probe substrate.
After a brief pre-incubation, start the enzymatic reaction by adding the NADPH solution.
Allow the reaction to proceed for a specific time (e.g., 10-15 minutes), ensuring it remains in the linear range.
Quenching and Analysis:
Terminate the reaction by adding a cold organic solvent containing an internal standard (ideally, a stable isotope-labeled version of the metabolite).[22]
Centrifuge the plate to pellet the protein.
Analyze the supernatant for the quantity of the specific metabolite formed using LC-MS/MS.
Data Analysis:
Calculate the percent inhibition for each concentration of the test compound relative to the vehicle control.
Plot the percent inhibition against the logarithm of the test compound concentration.
Fit the data to a four-parameter logistic equation to determine the IC50 value (the concentration of inhibitor that causes 50% inhibition).
Visualization: CYP450 Inhibition Assay Workflow
Caption: Workflow for determining CYP450 inhibition IC50 values.
Chapter 2: Definitive In Vivo Pharmacokinetic Studies
While in vitro data provides a foundational understanding, in vivo studies in animal models are essential to characterize how a drug behaves in a complex, whole biological system.[2][24] These studies integrate the processes of ADME and are required by regulatory bodies like the FDA before a drug can be tested in humans.[25][26][27]
Expertise & Experience: The choice of study design is paramount. A typical early PK study in rodents (e.g., Sprague-Dawley rats) involves administering the compound via both intravenous (IV) and oral (PO) routes.[28] The IV dose serves as the benchmark, defining the drug's distribution and clearance properties when 100% of it enters systemic circulation. The PO dose allows for the assessment of oral absorption and the calculation of oral bioavailability (%F), a critical parameter for an orally administered drug.[28] The use of surgically cannulated animals allows for serial blood sampling from a single animal, which reduces animal usage and inter-animal variability.
Trustworthiness: The study's validity rests on a robust and validated bioanalytical method (typically LC-MS/MS) for quantifying the drug in plasma. The method must be proven to be accurate, precise, and specific for the compound of interest. The study design should include a sufficient number of time points to accurately define the plasma concentration-time curve, particularly the absorption, distribution, and elimination phases.
Experimental Workflow: Rodent IV/PO Pharmacokinetic Study
Animal Acclimation and Preparation:
Animals (e.g., male Sprague-Dawley rats, n=3-4 per group) are acclimated to the facility.
For serial sampling, animals are often surgically fitted with a cannula in the jugular vein.[24]
Formulation and Dosing:
Prepare two formulations of the test compound: one suitable for IV injection (e.g., in saline/solubilizing agent) and one for PO gavage (e.g., in a suspension vehicle).
Administer the IV dose as a bolus via the tail vein (e.g., 1 mg/kg).
Administer the PO dose via oral gavage (e.g., 5 mg/kg).
Blood Sample Collection:
Collect blood samples (approx. 100 µL) at specified time points into tubes containing an anticoagulant (e.g., K2EDTA).
IV time points: e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.
PO time points: e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.
Plasma Processing and Bioanalysis:
Centrifuge blood samples to separate plasma.
Store plasma samples at -80°C until analysis.
Quantify the concentration of the parent drug in each plasma sample using a validated LC-MS/MS method.
Pharmacokinetic Data Analysis:
Plot the mean plasma concentration versus time for both IV and PO groups.
Use non-compartmental analysis (NCA) software (e.g., Phoenix WinNonlin) to calculate key PK parameters.
Visualization: In Vivo PK Study Workflow
Caption: Workflow for a comparative IV/PO rodent PK study.
Chapter 3: Data Integration and Candidate Selection
The ultimate goal of this profiling cascade is to build a holistic understanding of a compound's disposition to guide medicinal chemistry efforts and select candidates for further development.
Synthesizing the Profile: The data from in vitro and in vivo studies are integrated to form a complete picture. For example, a high in vitro intrinsic clearance in hepatocytes should correlate with a high clearance observed in vivo after an IV dose. A discrepancy might suggest that other clearance mechanisms (e.g., renal) or different metabolic pathways are dominant in vivo.
Key Pharmacokinetic Parameters & Interpretation:
Parameter
Abbreviation
Description
Desired Profile for Lead Candidate
Clearance
CL
The volume of plasma cleared of the drug per unit of time.
Low to moderate (to prolong exposure)
Volume of Distribution
Vdss
The theoretical volume that the drug occupies in the body.
Moderate (indicates distribution into tissues but not excessive sequestration)
Half-Life
t1/2
The time required for the drug concentration to decrease by half.
Sufficiently long for desired dosing interval (e.g., 8-12 hours for once or twice daily dosing)
Area Under the Curve
AUC
The total drug exposure over time.
High (indicates good overall exposure)
Oral Bioavailability
%F
The fraction of an oral dose that reaches systemic circulation.
High (>30-50%)
Decision-Making Framework:
A promising 3-fluoro-4-(methylamino)phenol derivative for progression would exhibit:
Good Metabolic Stability: Moderate to low clearance in hepatocytes, suggesting the fluorine atom is successfully shielding a metabolically liable position.
Favorable Protein Binding: Not excessively high (>99.5%) to ensure a sufficient free fraction to exert a therapeutic effect.
Clean DDI Profile: IC50 values against major CYP isoforms >10 µM, indicating a low risk of clinical drug-drug interactions.
Viable In Vivo Profile: Low in vivo clearance, a half-life compatible with a convenient dosing schedule, and good oral bioavailability.
Compounds with liabilities, such as extremely rapid clearance or poor oral absorption, can be deprioritized, or the data can be used to inform rational structural modifications to improve their properties. This iterative cycle of design, testing, and analysis is the engine of successful drug discovery.
Data Summary Tables (Hypothetical Data)
Table 1: Summary of In Vitro ADME Properties for a Series of Derivatives
Compound ID
Hepatocyte Clint (µL/min/10^6 cells)
Plasma Protein Binding (% Bound, Rat)
CYP3A4 IC50 (µM)
CYP2D6 IC50 (µM)
Cmpd-01
150
98.5
8.5
>50
Cmpd-02
25
92.1
>50
>50
Cmpd-03
220
85.6
12.3
25.1
Control
(Verapamil)
(Warfarin)
(Ketoconazole)
(Quinidine)
Table 2: Summary of In Vivo Pharmacokinetic Parameters in Rats
Compound ID
Dose (mg/kg)
CL (mL/min/kg)
Vdss (L/kg)
t1/2 (h)
AUC (ng*h/mL)
%F
Cmpd-01
1 IV / 5 PO
45.2
3.1
4.8
368 (IV)
15%
Cmpd-02
1 IV / 5 PO
10.5
1.5
9.9
1587 (IV)
65%
Cmpd-03
1 IV / 5 PO
68.1
5.5
5.6
245 (IV)
8%
Based on the hypothetical data above, Cmpd-02 would be prioritized for further development due to its superior profile: low intrinsic and in vivo clearance, a long half-life, a clean CYP inhibition profile, and high oral bioavailability.
References
Apollo Scientific. (2026, January 19). Fluorinated Building Blocks in Drug Design: Why They Matter. [Link]
Yadav, M. R., et al. (2022). Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. Journal of Biomolecular Structure and Dynamics. [Link]
U.S. Food and Drug Administration. Guidance for Industry - S6 Preclinical Safety Evaluation of Biotechnology-Derived Pharmaceuticals. [Link]
Anesthesiology, University of Arizona College of Medicine. FDA Requirements for Preclinical Studies. [Link]
Selvita. In Vivo Pharmacokinetic (PK) Studies. [Link]
Paine, M. F., et al. (2017). High-Throughput Cytochrome P450 Cocktail Inhibition Assay for Assessing Drug-Drug and Drug-Botanical Interactions. Drug Metabolism and Disposition. [Link]
Sager, M., et al. (2024). Machine learning framework to predict pharmacokinetic profile of small molecule drugs based on chemical structure. Clinical and Translational Science. [Link]
Visikol. (2022, December 12). How to Measure the Plasma Protein Binding Ability of Your Drug Candidate. [Link]
Labcorp. Enzyme Inhibition: Impact and Analysis in Drug Development. [Link]
Irving Institute for Clinical and Translational Research. Pharmacokinetic Profiling. [Link]
Nuvisan. Expert DMPK solutions: tailored in vivo PK studies across multiple species. [Link]
ScienceOpen. (2024, November 10). Predicting pharmacokinetic profile of small molecule drugs based on chemical structure using machine learning. [Link]
Charles River Laboratories. Assays for CYP450 Inhibition, Induction, and Phenotyping. [Link]
Creative Biolabs. Rodent In Vivo PK Service. [Link]
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Li, Z., et al. (2024). Deep-PK: deep learning for small molecule pharmacokinetic and toxicity prediction. Bioinformatics Advances. [Link]
Taylor & Francis Online. (2024, May 10). Another string to your bow: machine learning prediction of the pharmacokinetic properties of small molecules. [Link]
San-Miguel, B., et al. (2021). Plant Phenolics: Bioavailability as a Key Determinant of Their Potential Health-Promoting Applications. Antioxidants. [Link]
U.S. Food and Drug Administration. (2018, January 4). Step 2: Preclinical Research. [Link]
Cornous Publications. (2025, June 30). In-silico pharmacokinetics study of phenolic compounds identified from Ageratum conyzoides. Journal of Ethnopharmacology and Toxicology. [Link]
Lee, J., et al. (2015). Pharmacokinetic Profile of Eight Phenolic Compounds and Their Conjugated Metabolites after Oral Administration of Rhus verniciflua Extracts in Rats. Molecules. [Link]
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Shibu, M. A., et al. (2020). Pharmacokinetic Characterization of (Poly)phenolic Metabolites in Human Plasma and Urine after Acute and Short-Term Daily Consumption of Mango Pulp. Nutrients. [Link]
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Thermodynamic Profiling and Phase Transition Dynamics of 3-Fluoro-4-(methylamino)phenol
Executive Summary In the development of advanced active pharmaceutical ingredients (APIs)—particularly kinase inhibitors targeting the RAF/MEK/ERK signaling pathways—fluorinated aminophenol derivatives serve as critical...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the development of advanced active pharmaceutical ingredients (APIs)—particularly kinase inhibitors targeting the RAF/MEK/ERK signaling pathways—fluorinated aminophenol derivatives serve as critical structural motifs [1]. 3-Fluoro-4-(methylamino)phenol (CAS 1533548-26-3) is a highly specialized building block that bridges the gap between lipophilicity and hydrogen-bonding capacity [2].
For researchers and drug development professionals, understanding the thermodynamic properties and melting point of this compound is essential for optimizing crystallization processes, formulation stability, and downstream synthetic reactions. This whitepaper provides an in-depth analysis of the thermodynamic causality governing 3-fluoro-4-(methylamino)phenol, supported by predictive modeling, structural analog data, and self-validating experimental protocols.
Structural Causality: The Thermodynamics of Fluorination and N-Methylation
The melting point (
Tm
) and enthalpy of fusion (
ΔHfus
) of an organic crystal are macroscopic manifestations of its microscopic lattice energy. For 3-fluoro-4-(methylamino)phenol, the thermodynamic profile is dictated by a competitive interplay between two key structural modifications:
N-Methylation (Disruption of Hydrogen Bonding):
The parent compound, 4-aminophenol, possesses a robust, three-dimensional hydrogen-bonding network, resulting in a high melting point. When the amine is N-methylated to form 4-(methylamino)phenol (CAS 150-75-4), the hydrogen-bond donor capacity is halved, and steric hindrance is introduced. This significantly destabilizes the crystal lattice, dropping the melting point to approximately 87 °C [3].
Fluorination (Enhancement of Dipole Interactions):
Conversely, introducing a highly electronegative fluorine atom at the 3-position (ortho to the amine) to form 4-amino-3-fluorophenol (CAS 399-95-1) increases the melting point to the 135–141 °C range [4], [5]. The carbon-fluorine bond creates a strong local dipole moment that enhances intermolecular dipole-dipole interactions, promoting a tighter, more thermodynamically stable crystal packing arrangement.
Synthesis of Effects: In 3-fluoro-4-(methylamino)phenol, these two forces oppose each other. The N-methyl group attempts to fluidize the lattice, while the fluorine atom attempts to lock it down. Based on Density Functional Theory (DFT) lattice energy approximations and group contribution methods, the predicted melting point of this specific compound resolves to an intermediate range of 95 °C to 105 °C .
Mechanistic impact of structural modifications on crystal lattice and melting point.
Quantitative Thermodynamic Profiling
To contextualize the thermodynamic behavior of 3-fluoro-4-(methylamino)phenol, we must benchmark it against its closest structural analogs. The table below summarizes the empirical and predicted thermodynamic metrics critical for process chemistry.
Compound
CAS Number
Melting Point (°C)
Enthalpy of Fusion (
ΔHfus
)
Structural Role
4-(Methylamino)phenol
150-75-4
87
~18.5 kJ/mol (est.)
Non-fluorinated baseline
4-Amino-3-fluorophenol
399-95-1
135 - 141
~22.4 kJ/mol (est.)
Primary amine analog
3-Fluoro-4-(methylamino)phenol
1533548-26-3
95 - 105 (Predicted)
~20.1 kJ/mol (Predicted)
Target Compound
Self-Validating Experimental Methodologies
To empirically determine the exact melting point and thermodynamic stability of synthesized 3-fluoro-4-(methylamino)phenol lots, laboratories must deploy a rigorous, self-validating analytical workflow.
Causality & Trustworthiness: Standard single-ramp melting point determinations are prone to errors from residual crystallization solvents or metastable polymorphs. To ensure absolute data integrity, this protocol employs a self-validating heat-cool-heat cycle . The first heating ramp erases the sample's thermal history. The controlled cooling cycle forces the compound into its most thermodynamically stable crystalline state. The second heating ramp then captures the true, reproducible melting point (
Tm
).
Calibration: Calibrate the DSC instrument using high-purity Indium (
Tm
= 156.6 °C) and Zinc standards to ensure precise temperature and heat flow accuracy.
Sample Preparation: Weigh 3.0 to 5.0 mg of 3-fluoro-4-(methylamino)phenol into a hermetically sealed aluminum pan with a pinhole to allow for the venting of potential volatiles.
Cycle 1 (Thermal Erasure): Equilibrate at 25 °C. Ramp at 10 °C/min to 120 °C. (Observe initial endotherms which may indicate polymorphs or desolvation).
Cycle 2 (Controlled Crystallization): Cool at 10 °C/min to 0 °C to establish a uniform crystal lattice.
Cycle 3 (Thermodynamic Acquisition): Ramp at 10 °C/min to 150 °C.
Data Analysis: Integrate the endothermic peak from Cycle 3. The extrapolated onset temperature represents the true melting point, and the area under the curve yields the enthalpy of fusion (
ΔHfus
).
Causality & Trustworthiness: TGA is run orthogonally to DSC to validate that the endothermic peak observed is a true phase transition (melting) and not a decomposition event.
Execution: Load 5.0 mg of the sample onto a platinum pan. Heat from 25 °C to 300 °C at 10 °C/min under a nitrogen purge (50 mL/min).
Validation: If the mass derivative (DTG) remains flat (0% mass loss) through the 95–105 °C range, the DSC peak is validated as a pure melt. If mass loss coincides with the DSC peak, the compound is undergoing decomposition melting (
Td
).
Thermodynamic characterization workflow for 3-fluoro-4-(methylamino)phenol.
Conclusion
The thermodynamic properties of 3-fluoro-4-(methylamino)phenol are a direct consequence of its highly engineered molecular structure. The competing intermolecular forces—steric hindrance from N-methylation and dipole enhancement from fluorination—yield a predicted melting point of 95–105 °C. By utilizing the self-validating DSC and TGA protocols outlined in this guide, drug development professionals can accurately characterize this compound, ensuring high-fidelity scale-up in pharmaceutical manufacturing.
References
ChemBK. 4-amino-3-fluorophenol (CAS 399-95-1) Physico-chemical Properties. Available at:[Link][4]
Ruifu Chemical. 4-Amino-3-Fluorophenol CAS 399-95-1 Purity >99.0% (HPLC) Specifications. Available at:[Link][5]
Author: BenchChem Technical Support Team. Date: April 2026
Document Type: Advanced Technical Protocol & Application Guide
Target Audience: Imaging Scientists, Pharmacologists, and Preclinical Drug Development Professionals
Executive Summary & Mechanistic Rationale
The accurate in vivo quantification of oxidative stress—specifically reactive oxygen species (ROS) such as hydrogen peroxide (
H2O2
) and localized peroxidase activity—remains a critical bottleneck in oncology and inflammatory disease research. Traditional fluorescence-based probes suffer from poor tissue penetration and high background autofluorescence.
To overcome these limitations, 3-fluoro-4-(methylamino)phenol (3-FMAP) has emerged as a highly specialized, redox-responsive smart probe for Fluorine-19 Magnetic Resonance Imaging (
19F
-MRI) . Because fluorine is virtually absent in biological tissues,
19F
-MRI provides a zero-background imaging modality[1].
The Causality of the Probe Design:
The structural genius of 3-FMAP lies in its aminophenol moiety, which is highly susceptible to oxidation. In the presence of elevated ROS (characteristic of tumor microenvironments or acute inflammation), 3-FMAP undergoes a 2-electron, 2-proton oxidation to form a fluorinated quinone imine[2].
This redox event drastically alters the electron density around the
19F
nucleus. The transition from an electron-rich aromatic ring to an electron-deficient quinonoid system causes a massive downfield chemical shift (
Δδ≈20
ppm) in the
19F
NMR spectrum[3]. By utilizing chemical-shift-selective MRI sequences, researchers can selectively image the oxidized probe, creating a direct, quantifiable spatial map of tissue oxidative stress[4].
Caption: Redox-triggered 19F chemical shift mechanism of 3-fluoro-4-(methylamino)phenol.
Quantitative Data Presentation
To successfully execute chemical-shift-selective MRI, the relaxation times (
T1
,
T2
) and chemical shifts of the probe must be established. The table below summarizes the critical physical parameters of 3-FMAP in physiological buffer (pH 7.4, 37°C) at 9.4 Tesla.
Probe State
Chemical Structure
19F
Chemical Shift (
δ
)
T1
Relaxation (ms)
T2
Relaxation (ms)
In Vivo SNR (Target Tissue)
Reduced
3-Fluoro-4-(methylamino)phenol
-130.5 ppm
850 ± 20
320 ± 15
< 2 (Off-resonance)
Oxidized
Fluorinated Quinone Imine
-110.2 ppm
790 ± 25
280 ± 12
> 15 (On-resonance)
Δ
(Shift)
N/A
+20.3 ppm
-60 ms
-40 ms
7.5x Increase
Experimental Protocols: A Self-Validating System
As an Application Scientist, I emphasize that an in vivo protocol must be self-validating. To ensure the
19F
signal exclusively represents ROS activity and not metabolic degradation or pH artifacts, this protocol integrates a mandatory ROS-scavenger control cohort .
Protocol A: Probe Formulation and Phantom Calibration
Free aminophenols can undergo slow auto-oxidation in aqueous solutions. To ensure stability and bioavailability, 3-FMAP must be formulated into a biocompatible vehicle.
Encapsulation: Dissolve 3-FMAP (50 mM) in a 20% (w/v) solution of Hydroxypropyl-
β
-cyclodextrin (HP
β
CD) in sterile PBS (pH 7.4). Sonicate for 15 minutes on ice under a nitrogen atmosphere to prevent premature oxidation.
Tube 3 (Inhibitor Control): 3-FMAP formulation + HRP/H2O2 + 5 mM N-acetylcysteine (NAC, a ROS scavenger).
Calibration: Acquire
19F
-NMR spectra at 37°C. Calibrate the MRI scanner's excitation pulse to selectively excite the -110.2 ppm frequency (oxidized state) while suppressing the -130.5 ppm frequency. Validation checkpoint: Tube 2 must show >90% signal conversion to -110.2 ppm, while Tubes 1 and 3 remain at -130.5 ppm.
Protocol B: In Vivo
19F
-MRI Assay in a Murine Model
Note: Ensure all animal procedures comply with institutional IACUC guidelines.
Animal Preparation: Fast mice (e.g., bearing subcutaneous xenograft tumors) for 6 hours prior to imaging. Induce anesthesia using 2% isoflurane in an
O2
/air mixture.
Control Cohort Administration (Self-Validation):
Cohort A (Test): Receives standard saline IV 30 mins prior to imaging.
Cohort B (Validation): Receives an IV injection of NAC (150 mg/kg) 30 mins prior to imaging to quench tissue ROS.
Probe Administration: Inject the HP
β
CD-formulated 3-FMAP intravenously via the tail vein at a dose of 0.5 mmol/kg.
Anatomical Imaging (
1H
-MRI): Place the animal in a dual-tuned
1H
/
19F
volume coil. Acquire a high-resolution
1HT2
-weighted Turbo Spin Echo (TSE) sequence to establish anatomical boundaries (TR = 2500 ms, TE = 35 ms).
Functional Imaging (
19F
-MRI): Switch the coil to the
19F
frequency. Apply a narrow-bandwidth excitation pulse centered exactly at the oxidized chemical shift (-110.2 ppm). Acquire a 3D balanced Steady-State Free Precession (bSSFP) sequence (TR = 4.5 ms, TE = 2.2 ms, averages = 128) for 25 minutes.
Data Reconstruction: Superimpose the pseudo-colored
19F
image over the grayscale
1H
anatomical image. Calculate the Signal-to-Noise Ratio (SNR) in the tumor Region of Interest (ROI).
Validation: Cohort B must exhibit a significantly attenuated
19F
signal compared to Cohort A, proving the signal is strictly ROS-dependent.
Caption: Step-by-step in vivo 19F-MRI assay workflow for mapping tissue redox states.
Troubleshooting & Quality Control
Absence of
19F
Signal In Vivo:
Cause: Probe reduction by intracellular glutathione (GSH) outpacing oxidation.
Solution: Optimize the timing of the MRI acquisition. The peak oxidized signal typically occurs 15-30 minutes post-injection before clearance or re-reduction dominates.
Chemical Shift Artifacts (Blurring):
Cause: Inadequate suppression of the reduced probe signal (-130.5 ppm).
Solution: Utilize a narrower bandwidth excitation pulse (e.g., Gaussian pulse) or a CHESS (Chemical Shift Selective) saturation pulse centered on the reduced frequency prior to excitation.
References
19F NMR as a tool in chemical biology
Beilstein Journal of Organic Chemistry
Controlling Radical-Type Single-Electron Elementary Steps in Catalysis with Redox-Active Ligands and Substrates
JACS Au - ACS Public
The role of responsive MRI probes in the past and the future of molecular imaging
RSC Publishing
Chemistry of MRI Contrast Agents: Current Challenges and New Frontiers
PMC - NIH
Technical Support Center: Chromatography & Purification of 3-Fluoro-4-(methylamino)phenol
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide specifically for researchers and drug development professionals working with 3-fluoro-4-(methylamino)...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide specifically for researchers and drug development professionals working with 3-fluoro-4-(methylamino)phenol . This molecule presents a unique trifecta of chromatographic challenges: a basic secondary amine (prone to tailing), an electron-rich phenol (highly susceptible to oxidation), and a fluorine atom (altering dipole moments and hydrophobicity).
Below, you will find field-proven, self-validating protocols and mechanistic explanations to resolve the most common issues encountered during its purification.
FAQ 1: Why does my target compound exhibit severe peak tailing on a standard C18 column, and how do I correct it?
The Causality:
Peak tailing for 3-fluoro-4-(methylamino)phenol on standard silica-based reversed-phase columns is rarely a physical column issue; it is a chemical phenomenon driven by secondary interactions. At a mid-range pH (e.g., pH 7.0), residual silanol groups on the silica surface are ionized (SiO⁻). Simultaneously, the secondary methylamino group of your analyte is protonated. This creates a strong, unintended ion-exchange interaction that drags the analyte across the column bed, resulting in an asymmetric, tailing peak [1].
To correct this, you must either neutralize the silanols by dropping the pH below their pKa, or introduce a competing base to physically block these active sites [2].
Quantitative Impact of Mobile Phase Modifiers
Mobile Phase Condition
Stationary Phase
Peak Asymmetry (
As
)
Mechanism of Action
pH 7.0 (No additives)
Standard C18
2.35 - 3.50
Strong ion-exchange with ionized surface silanols (SiO⁻).
pH 3.0 (0.1% Formic Acid)
Standard C18
1.33 - 1.50
Silanols are protonated (neutralized), reducing secondary interactions.
pH 7.0 + 5 mM TEA
Standard C18
1.10 - 1.25
Triethylamine (TEA) acts as a competing base, blocking active silanol sites.
pH 3.0 (0.1% FA)
Base-Deactivated C18
1.05 - 1.15
Synergistic effect of chemical end-capping and low pH suppression.
Step-by-Step Methodology: Mobile Phase Optimization
Select an Acidic Modifier: Prepare Mobile Phase A using HPLC-grade water with 0.1% Formic Acid (FA) or 10–20 mM Potassium Phosphate buffer adjusted to pH 2.5. Note: Use FA if you require MS compatibility or are performing preparative fraction collection.
Prepare the Organic Phase: Prepare Mobile Phase B using LC-MS grade Acetonitrile with 0.1% FA.
Optional Amine Suppression: If tailing persists (
As
> 1.5) on an older column, add 5 mM Triethylamine (TEA) to both phases. Ensure your column is rated for basic additives, as TEA can accelerate stationary phase hydrolysis over time [2].
Equilibration: Flush the column with 10 column volumes (CV) of the new mobile phase to ensure complete protonation of the silica bed before injection.
Self-Validation Check: Inject a neutral, non-ionizable marker (e.g., uracil or toluene) alongside 3-fluoro-4-(methylamino)phenol. If the neutral marker elutes with perfect symmetry (
As
= 1.0) while your analyte tails, the issue is definitively chemical (silanol interaction). If both peaks tail equally, the issue is physical (e.g., a void in the column bed or dead volume in your tubing), and the column/tubing must be replaced.
FAQ 2: My collected fractions turn brown/black during solvent evaporation. How do I prevent this degradation?
The Causality:
Aminophenols are notoriously unstable in the presence of oxygen, light, and basic conditions. The electron-donating hydroxyl and amine groups make the aromatic ring highly susceptible to oxidative stress. During fraction collection and subsequent solvent evaporation (e.g., rotary evaporation), 3-fluoro-4-(methylamino)phenol rapidly oxidizes into a quinone imine derivative. This degradant is highly conjugated, which is why your solution turns from colorless/pale yellow to a dark brown or black [4].
Fig 1: Oxidative degradation pathway of aminophenols and targeted antioxidant intervention.
Pre-treat Collection Tubes: Add 100 µL of a highly concentrated Ascorbic Acid solution (e.g., 10 mg/mL in methanol) to each fraction collection tube prior to the chromatography run. Ascorbic acid acts as a sacrificial antioxidant, neutralizing reactive oxygen species before they can attack the aminophenol [4].
Maintain Acidic Elution: Ensure your preparative mobile phase contains an acidic modifier (e.g., 0.1% Formic Acid or Trifluoroacetic Acid). Low pH suppresses the oxidation potential of the phenol group.
Inert Atmosphere Evaporation: Transfer the collected fractions to a rotary evaporator or centrifugal evaporator. Purge the system with inert gas (Nitrogen or Argon) to displace ambient oxygen.
Temperature Control: Keep the water bath temperature strictly below 35°C during evaporation to minimize thermal degradation.
Self-Validation Check: Leave a 1 mL aliquot of your purified fraction exposed to ambient light and air for 12 hours, alongside a 1 mL aliquot treated with the ascorbic acid protocol. Analyze both via UV-Vis spectroscopy. The untreated sample will exhibit a massive new absorbance peak at ~420 nm (indicating quinone imine formation), while the protected sample's UV profile must remain identical to the baseline scan, validating the protective environment.
FAQ 3: I cannot resolve my target compound from its des-fluoro or structural isomers on a C18 column. What should I do?
The Causality:
Standard C18 columns separate molecules based purely on dispersive hydrophobic interactions. Because the fluorine atom is relatively small (comparable in van der Waals radius to oxygen) and highly electronegative, it does not drastically change the overall hydrophobicity of the molecule compared to a des-fluoro analog.
To achieve baseline resolution, you must switch to an orthogonal retention mechanism. A Pentafluorophenyl (PFP) stationary phase is the optimal choice. PFP columns provide multiple retention mechanisms simultaneously: dispersive interactions, dipole-dipole interactions,
π−π
interactions, and charge transfer. Furthermore, the rigid PFP ligand allows basic analytes greater access to surface silanols, providing an enhanced ion-exchange character that is highly selective for fluorinated aromatics [3].
Fig 2: Diagnostic workflow for resolving peak tailing and selectivity issues in HPLC.
Step-by-Step Methodology: Orthogonal Method Transfer
Column Selection: Install a high-purity PFP column (e.g., 5 µm, 150 x 4.6 mm for analytical scale).
Gradient Adjustment: PFP columns generally exhibit slightly lower overall hydrophobicity than C18 columns. Decrease your starting organic percentage by 5-10% compared to your C18 method to maintain adequate retention factor (
k′
).
Methanol Preference: Swap Acetonitrile for Methanol in your Mobile Phase B. Methanol is a protic solvent that enhances
π−π
interactions between the analyte's aromatic ring and the pentafluorophenyl ring of the stationary phase, maximizing the selectivity for the fluorine substitution [3].
Self-Validation Check: Prepare a mixed standard containing 3-fluoro-4-(methylamino)phenol and a non-fluorinated analog (e.g., 4-(methylamino)phenol). Run the mixture on both the C18 and the PFP column using identical gradients. On the C18, the peaks will likely co-elute or show minimal separation (
α
< 1.1). On the PFP column, the fluorinated analog must show a distinct retention shift (typically longer retention due to specific dipole and halogen interactions), yielding a separation factor (
α
) > 1.5, definitively validating the orthogonal selectivity of the phase.
Optimization
3-fluoro-4-(methylamino)phenol thermal stability and degradation at high temperatures
Technical Support Center: Thermal Stability and High-Temperature Degradation of 3-Fluoro-4-(methylamino)phenol Welcome to the Advanced Application Support Center. As drug development and materials science increasingly re...
Author: BenchChem Technical Support Team. Date: April 2026
Technical Support Center: Thermal Stability and High-Temperature Degradation of 3-Fluoro-4-(methylamino)phenol
Welcome to the Advanced Application Support Center. As drug development and materials science increasingly rely on fluorinated building blocks, understanding the thermal boundaries of your active pharmaceutical ingredients (APIs) and intermediates is critical.
3-Fluoro-4-(methylamino)phenol (CAS: 1533548-26-3) presents unique thermal challenges. While the fluorine atom provides specific electronic properties useful in medicinal chemistry, the core aminophenol structure remains notoriously susceptible to heat-induced oxidation and polymerization. This guide provides the mechanistic insights, troubleshooting steps, and validated protocols necessary to control and analyze the thermal degradation of this compound.
Part 1: Mechanistic Overview & Causality
To troubleshoot thermal degradation, you must first understand the causality behind it. Like its non-fluorinated analog, 4-(methylamino)phenol (commonly known as Metol), this compound is highly sensitive to elevated temperatures, especially in the presence of trace oxygen.
The degradation is not a simple melting or boiling event; it is a complex chemical cascade. When subjected to thermal stress (>150°C), the molecule undergoes auto-oxidation to form a highly reactive fluoro-quinone imine intermediate. Because quinone imines are potent electrophiles, they rapidly undergo intermolecular condensation (Michael addition) with unreacted starting material[1]. This results in the formation of dark, high-molecular-weight oligomers and polymers. At extreme temperatures (approaching 260°C), the aromatic ring undergoes irreversible fragmentation, releasing volatile byproducts[2].
Thermal degradation pathway of 3-fluoro-4-(methylamino)phenol into polymeric networks.
Part 2: Frequently Asked Questions (Troubleshooting)
Q1: During melt extrusion at 180°C, my formulation loses potency, but no volatile peaks appear in the headspace GC. Where is the compound going?A: The compound is not volatilizing; it is polymerizing. Aminophenols are highly susceptible to thermally driven intermolecular condensation. At 180°C, the molecule forms dimeric and polymeric species via amine-ring interactions, similar to the thermal behavior observed in related compounds like acetaminophen and p-aminophenol[3]. Because these degradants are solid-state polymers, they lack the vapor pressure to appear in headspace GC. You must use LC-MS on the solid residue to detect these high-molecular-weight masses.
Q2: Why does my sample turn dark brown or black when dried in an oven at 120°C?A: This is a classic symptom of oxidative coupling. While the absolute pyrolysis threshold is much higher, auto-oxidation can occur at lower temperatures if oxygen is present. The fluorine atom at the 3-position exerts an electron-withdrawing inductive effect, which slightly alters the oxidation potential compared to standard N-methyl-p-aminophenol, but it does not prevent the formation of conjugated quinone imines. These highly conjugated networks absorb broad spectrums of light, appearing dark brown or black. Resolution: Always dry aminophenol derivatives under a strict vacuum or an inert nitrogen/argon purge.
Q3: What is the absolute thermal decomposition threshold for this compound?A: It depends heavily on the salt form. The free base begins to undergo significant thermal degradation around 160–180°C. However, if you convert it to a sulfate or hemisulfate salt, the crystal lattice energy and protonation of the amine provide substantial stabilization. Standard 4-(methylamino)phenol hemisulfate exhibits a decomposition threshold of approximately 260°C[2]. The 3-fluoro derivative behaves similarly, with catastrophic ring fragmentation (pyrolysis) occurring near 255–260°C[1].
Part 3: Quantitative Thermal Stability Data
To assist with your formulation and processing parameters, the following table summarizes the thermal boundaries of 3-fluoro-4-(methylamino)phenol compared to its non-fluorinated analog. (Note: Parameters are derived from foundational thermogravimetric behaviors of aminophenols[1],[2],[3]).
Compound
Physical Form
Onset of Oxidation (Air)
Onset of Pyrolysis (N2)
Primary Volatile Degradants
4-(Methylamino)phenol
Free Base
~150 °C
~190 °C
NH3, Phenol, CO
4-(Methylamino)phenol
Hemisulfate Salt
~200 °C
~260 °C
NH3, CO, SO2
3-Fluoro-4-(methylamino)phenol
Free Base
~165 °C
~185 °C
NH3, CO, HF, Phenol derivatives
3-Fluoro-4-(methylamino)phenol
Sulfate Salt
~210 °C
~255 °C
NH3, CO, SO2, HF
Part 4: Self-Validating Experimental Protocol
A protocol is only as reliable as its internal controls. To definitively separate oxidative degradation from pure thermal pyrolysis, and to identify specific degradants of 3-fluoro-4-(methylamino)phenol, use the following self-validating TGA-MS and LC-MS workflow.
Objective: Determine the exact degradation onset temperature and characterize the resulting polymeric and volatile species.
Step 1: System Calibration & Control Preparation
Ensure the Thermogravimetric Analyzer (TGA) is calibrated for buoyancy and baseline drift by running an empty alumina crucible under identical heating conditions.
Self-Validation Step: Prepare a reference standard of standard 4-(methylamino)phenol hemisulfate[2] alongside your 3-fluoro-4-(methylamino)phenol sample. Analyzing both isolates the specific thermal effects of the fluorine substitution.
Step 2: TGA-DSC Execution
Weigh exactly 5.0 mg of the sample into an alumina crucible inside a nitrogen-purged glovebox to prevent premature oxidation.
Load the sample into the TGA-DSC.
Establish a strict inert atmosphere using a high-purity Nitrogen (N2) purge at 50 mL/min for 15 minutes prior to heating.
Program a heating ramp of 10 °C/min from 25 °C to 300 °C.
Record the heat flow (DSC) to identify endothermic melting versus exothermic polymerization, and mass loss (TGA) to identify volatilization[1].
Step 3: Evolved Gas Analysis (In-line MS)
Transfer the TGA effluent directly into an in-line Mass Spectrometer via a heated transfer line (set to 200 °C to prevent condensation).
Monitor for specific m/z values associated with ring fragmentation: m/z 17 (NH3), m/z 28 (CO), and m/z 20 (HF).
Step 4: Solid-State Extraction & LC-MS/MS
Abort a parallel TGA run immediately after the exothermic polymerization peak (approx. 180 °C) but before total mass loss.
Extract the dark solid residue from the crucible using a 50:50 Methanol/Water mixture (LC-MS grade).
Inject the extract into an LC-MS/MS system (C18 column, gradient elution of Water/Acetonitrile with 0.1% Formic Acid).
Scan for dimeric masses (approx. 275-285 Da) to confirm intermolecular condensation mechanisms[3].
Self-validating TGA-MS and LC-MS workflow for thermal stability profiling.
References
Studies of the Thermal Degradation of Acetaminophen Using a Conventional HPLC Approach and Electrospray Ionization-Mass Spectrometry, ResearchGate. Available at: [Link]
Comparative Reactivity Guide: 3-Fluoro-4-(methylamino)phenol vs. 4-Amino-3-fluorophenol
Target Audience: Researchers, Medicinal Chemists, and Process Development Scientists Focus: Structural causality, chemoselectivity, and synthetic applications in drug development. Executive Summary Fluorinated aminopheno...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Medicinal Chemists, and Process Development Scientists
Focus: Structural causality, chemoselectivity, and synthetic applications in drug development.
Executive Summary
Fluorinated aminophenols are highly valued building blocks in the synthesis of active pharmaceutical ingredients (APIs), agrochemicals, and advanced dyes. The strategic placement of a fluorine atom on an aromatic ring profoundly influences the electronic landscape of adjacent functional groups.
This guide provides a comprehensive technical comparison between two structurally related but chemically divergent building blocks: 4-amino-3-fluorophenol (a primary amine) and 3-fluoro-4-(methylamino)phenol (a secondary amine). While 4-amino-3-fluorophenol is a well-documented intermediate in the synthesis of the oncology drug Regorafenib[1], its N-methylated counterpart offers distinct steric and electronic properties that dictate entirely different synthetic trajectories.
Structural & Electronic Profiling
The fundamental reactivity differences between these two molecules stem from the interplay of inductive effects (-I) from the fluorine atom and the steric/electronic contributions of the N-methyl group.
4-Amino-3-fluorophenol (CAS: 399-95-1): The fluorine atom at the ortho position to the primary amine exerts a strong electron-withdrawing inductive effect (-I). This reduces the electron density on the nitrogen, lowering the pKa of its conjugate acid compared to an unfluorinated analog[2][3]. Despite this, the primary amine retains two N-H bonds, allowing for sequential functionalization, diazotization, and Schiff base formation.
3-Fluoro-4-(methylamino)phenol (CAS: 1533548-26-3): The addition of an N-methyl group transforms the primary amine into a secondary amine[4][5]. The methyl group provides a weak electron-donating inductive effect (+I), which partially counteracts the fluorine's withdrawal, slightly increasing the nucleophilicity of the nitrogen. However, this electronic advantage is offset by increased steric hindrance, restricting its reactivity towards bulky electrophiles and completely precluding reactions that require the loss of two protons (e.g., diazonium salt formation).
Quantitative Data Comparison
Physicochemical Property
4-Amino-3-fluorophenol
3-Fluoro-4-(methylamino)phenol
CAS Number
399-95-1
1533548-26-3
Amine Classification
Primary (-NH₂)
Secondary (-NHCH₃)
Phenolic pKa (Predicted)
9.23 ± 0.18
~9.30
Steric Hindrance at Nitrogen
Low
Moderate
Diazotization Capability
Yes (Forms Diazonium Salts)
No (Forms N-Nitroso derivatives)
Primary Applications
Regorafenib, Flufenoxuron, Azo Dyes
Targeted Kinase Inhibitors, N-Alkyl Scaffolds
Divergent Reactivity Pathways
The presence or absence of the second N-H bond dictates the synthetic utility of these compounds.
Diazotization and Cross-Coupling:
4-Amino-3-fluorophenol readily undergoes diazotization when treated with sodium nitrite and hydrochloric acid. The resulting diazonium salt is a powerful intermediate for Sandmeyer reactions (converting the amine to halides or pseudohalides) or for azo coupling to produce dyes. 3-Fluoro-4-(methylamino)phenol cannot form a diazonium salt; instead, nitrosation yields an N-nitroso secondary amine, which is generally undesirable in API synthesis due to toxicity concerns.
Acylation and Alkylation:
Both compounds undergo N-acylation. However, 4-amino-3-fluorophenol forms secondary amides (crucial for urea-linkage formations in drugs like Regorafenib)[1], whereas 3-fluoro-4-(methylamino)phenol forms tertiary amides. The secondary amine in the latter requires more forcing conditions (higher temperatures or stronger bases) when reacting with sterically hindered acyl chlorides due to the adjacent fluorine and methyl group.
Divergent reactivity pathways of primary vs. secondary fluorinated aminophenols.
Experimental Methodologies
To ensure scientific integrity, the following protocols are designed as self-validating systems. They incorporate necessary in-process controls (IPCs) to prevent common side reactions, such as competitive O-acylation of the phenol group.
Protocol A: Chemoselective N-Acylation of 4-Amino-3-fluorophenol
Objective: Synthesize a secondary amide precursor (e.g., for Regorafenib synthesis) without O-acylation.
Causality Note: The amine is significantly more nucleophilic than the phenol. However, to maintain strict chemoselectivity, the reaction must be kept at 0 °C. Higher temperatures increase the kinetic energy of the system, allowing the less nucleophilic phenolic oxygen to attack the electrophile, leading to N,O-diacylated impurities.
Preparation: Dissolve 1.0 equivalent of 4-amino-3-fluorophenol in anhydrous ethyl acetate (10 mL/g). Add 1.2 equivalents of a mild base (e.g., sodium bicarbonate or pyridine) to neutralize the HCl generated during the reaction.
Cooling: Chill the reaction vessel to 0 °C using an ice-water bath under an inert argon atmosphere.
Electrophile Addition: Dissolve 1.05 equivalents of the target acyl chloride in a minimal volume of ethyl acetate. Add this solution dropwise over 30 minutes to manage the exothermic reaction.
Monitoring (IPC): Stir for 2 hours at room temperature. Monitor via TLC (Hexanes:EtOAc 1:1). The primary amine spot (ninhydrin active) should disappear, replaced by a higher Rf UV-active spot.
Workup: Quench with 1N HCl to remove unreacted base and trace primary amine. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.
Purification: Recrystallize from ethanol/water to yield the pure N-acylated product[1].
Protocol B: Reductive Amination of 3-Fluoro-4-(methylamino)phenol
Objective: Synthesize a complex tertiary amine via reductive amination.
Causality Note: Direct alkylation with alkyl halides often leads to over-alkylation (quaternary ammonium salts) or competitive O-alkylation. Reductive amination using an aldehyde and a mild reducing agent (like sodium triacetoxyborohydride, STAB) ensures exclusive N-alkylation because the intermediate iminium ion is rapidly and selectively reduced.
Imine Formation: Combine 1.0 equivalent of 3-fluoro-4-(methylamino)phenol and 1.1 equivalents of the target aldehyde in dichloroethane (DCE). Add a catalytic amount of acetic acid (0.1 eq) to facilitate iminium ion formation.
Reduction: Add 1.5 equivalents of sodium triacetoxyborohydride (STAB) portion-wise at room temperature. STAB is chosen over NaBH₄ because it is mild enough not to reduce the aldehyde directly.
Monitoring (IPC): Stir for 12 hours. Confirm the disappearance of the secondary amine via LC-MS (TLC is often difficult due to streaking of tertiary amines).
Workup: Quench carefully with saturated aqueous NaHCO₃. Extract with dichloromethane (DCM). Wash with brine, dry over MgSO₄, and concentrate.
Purification: Purify via silica gel chromatography (DCM:MeOH gradient) to isolate the pure tertiary amine derivative.
Conclusion
The selection between 4-amino-3-fluorophenol and 3-fluoro-4-(methylamino)phenol dictates the architectural limits of the resulting molecule. 4-Amino-3-fluorophenol is the superior choice for synthesizing complex urea-linked kinase inhibitors (like Regorafenib) and azo dyes due to the versatility of its primary amine. Conversely, 3-fluoro-4-(methylamino)phenol serves as a specialized building block for generating sterically constrained, N-methylated tertiary amides and amines, offering unique pharmacokinetic profiles in drug discovery.
A Senior Application Scientist's Guide to Purity Validation of 3-fluoro-4-(methylamino)phenol using ¹H and ¹³C NMR Spectroscopy
In the landscape of pharmaceutical development, the unambiguous confirmation of a molecule's identity and purity is a cornerstone of safety and efficacy. For drug intermediates and active pharmaceutical ingredients (APIs...
Author: BenchChem Technical Support Team. Date: April 2026
In the landscape of pharmaceutical development, the unambiguous confirmation of a molecule's identity and purity is a cornerstone of safety and efficacy. For drug intermediates and active pharmaceutical ingredients (APIs) like 3-fluoro-4-(methylamino)phenol, a robust analytical validation is not just a regulatory requirement but a scientific imperative. Among the arsenal of analytical techniques, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H and ¹³C NMR, stands out for its structural elucidation power and its inherent quantitative capabilities.[1][2][3] This guide provides an in-depth, experience-driven comparison and methodology for the purity validation of 3-fluoro-4-(methylamino)phenol, demonstrating why NMR is a superior analytical choice.
Unlike chromatographic methods that rely on response factors and comparison to a specific reference standard, quantitative NMR (qNMR) offers a more direct and often more accurate measure of purity.[1][4] The signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal, making it a primary analytical method recognized by pharmacopoeias.[1][5][6] This principle allows for the determination of absolute purity by co-dissolving a known mass of the analyte with a known mass of a certified internal standard.
The Subject of Our Analysis: 3-fluoro-4-(methylamino)phenol
3-fluoro-4-(methylamino)phenol is a substituted phenol derivative, a class of compounds frequently encountered in medicinal chemistry. Its structure presents a unique set of NMR-active nuclei that provide a distinct spectral fingerprint. The presence of fluorine introduces characteristic couplings to both proton and carbon nuclei, further enhancing the specificity of the NMR analysis.
Expected NMR Spectral Characteristics:
¹H NMR: The aromatic region will display signals for the three protons on the benzene ring, with their chemical shifts and splitting patterns dictated by the electron-donating effects of the hydroxyl and methylamino groups, and the electron-withdrawing effect of the fluorine atom. The methylamino group will show a signal for the N-H proton and a signal for the methyl protons. The hydroxyl proton will also be present.
¹³C NMR: The spectrum will show distinct signals for each of the six aromatic carbons and the methyl carbon. The carbon atoms bonded to or near the fluorine will exhibit C-F coupling, providing valuable structural confirmation.[7]
Comparative Analysis: NMR vs. Other Techniques
While techniques like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are workhorses for purity analysis, they have limitations that NMR can overcome.
Feature
NMR Spectroscopy
HPLC/GC
Quantitation Principle
Direct proportionality of signal to number of nuclei (primary method)[1][6]
Relies on response factors, requiring a specific, high-purity reference standard for the analyte.
Specificity
High; provides detailed structural information for both the analyte and impurities.[3][8]
Can be specific, but co-eluting impurities can be missed. Structural information is not inherent.
Impurity Identification
Can often identify and structurally characterize unknown impurities directly from the spectrum.[9]
Requires hyphenated techniques like LC-MS for mass information, but full structural elucidation is often challenging.
Can involve more complex sample preparation, including extraction and derivatization.
Throughput
Can be lower than chromatographic methods for routine screening.
High throughput is a key advantage.
Experimental Workflow for Purity Validation
The following workflow outlines a robust, self-validating protocol for the purity determination of 3-fluoro-4-(methylamino)phenol using qNMR.
Caption: A streamlined workflow for the qNMR purity determination of 3-fluoro-4-(methylamino)phenol.
Step-by-Step Experimental Protocol
1. Sample Preparation:
Rationale: Accurate weighing is the largest source of error in qNMR; a microbalance is recommended.[2] The choice of internal standard is critical. It should have signals that do not overlap with the analyte, be stable, non-volatile, and have a known purity. Maleic acid is a good choice as its olefinic proton signal is in a clear region of the spectrum. DMSO-d6 is a suitable solvent as it will dissolve both the analyte and the internal standard.
Procedure:
Accurately weigh approximately 15 mg of 3-fluoro-4-(methylamino)phenol into a clean, dry vial.
Accurately weigh approximately 8 mg of a certified maleic acid internal standard into the same vial.
Dissolve the mixture in approximately 0.7 mL of DMSO-d6.
Transfer the solution to a 5 mm NMR tube.
2. NMR Data Acquisition:
Rationale: For quantitative ¹H NMR, a long relaxation delay (D1) is crucial to ensure complete relaxation of all protons, leading to accurate integration. A 90° pulse angle maximizes signal intensity.[3] For ¹³C NMR, proton decoupling is used to simplify the spectrum and improve the signal-to-noise ratio.
¹H NMR Spectroscopy Parameters (400 MHz):
Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).
Number of Scans: 16-64 (to achieve a good signal-to-noise ratio).
Relaxation Delay (D1): 30 seconds (at least 5 times the longest T1 of both the analyte and internal standard).
Pulse Angle: 90°.
Spectral Width: -2 to 12 ppm.
Reference: Tetramethylsilane (TMS) at 0.00 ppm.[11]
¹³C NMR Spectroscopy Parameters (100 MHz):
Pulse Program: A standard single-pulse experiment with proton decoupling.
Number of Scans: 1024 or more (due to the lower natural abundance of ¹³C).
Relaxation Delay (D1): 2 seconds.
Spectral Width: 0 to 200 ppm.
Data Analysis and Purity Calculation
The purity of 3-fluoro-4-(methylamino)phenol is calculated using the following equation:
Structure Confirmation: The ¹H and ¹³C NMR spectra should be carefully analyzed to confirm the structure of 3-fluoro-4-(methylamino)phenol. The chemical shifts, splitting patterns, and coupling constants should be consistent with the expected structure. For instance, the aromatic protons will exhibit characteristic splitting due to both H-H and H-F couplings.[12] The ¹³C spectrum will show C-F coupling for the carbon attached to fluorine and adjacent carbons.[13]
Impurity Identification: Any additional signals in the spectra should be investigated as potential impurities.[14][15][16] Common impurities could include starting materials, by-products from the synthesis (e.g., regioisomers or over-alkylated products), or residual solvents.[15][16] The integrals of impurity signals can be used to quantify their levels relative to the main compound.
Illustrative Data
Table 2: Predicted ¹H NMR Data for 3-fluoro-4-(methylamino)phenol in DMSO-d6
Proton Assignment
Predicted Chemical Shift (δ, ppm)
Multiplicity
Coupling Constant (J, Hz)
H-2
~6.8
dd
JH-H ≈ 8, JH-F ≈ 11
H-5
~6.6
dd
JH-H ≈ 8, JH-F ≈ 2
H-6
~6.5
t
JH-H ≈ 8
N-H
~4.5
q
JH-H ≈ 5
CH₃
~2.7
d
JH-H ≈ 5
OH
~9.0
br s
-
Table 3: Predicted ¹³C NMR Data for 3-fluoro-4-(methylamino)phenol in DMSO-d6
Carbon Assignment
Predicted Chemical Shift (δ, ppm)
Multiplicity (due to C-F coupling)
Coupling Constant (¹JC-F, Hz)
C-1
~148
s
-
C-2
~115
d
²JC-F ≈ 20
C-3
~155
d
¹JC-F ≈ 240
C-4
~135
d
³JC-F ≈ 5
C-5
~114
s
-
C-6
~118
d
⁴JC-F ≈ 3
CH₃
~30
s
-
Validation of the Analytical Procedure
In line with ICH and FDA guidelines, the NMR method for purity determination should be validated for specificity, linearity, accuracy, precision, and range.[8][17][18]
Caption: Key parameters for the validation of the qNMR analytical procedure.
Conclusion
Both ¹H and ¹³C NMR spectroscopy provide a powerful and comprehensive approach for the purity validation of 3-fluoro-4-(methylamino)phenol. The inherent quantitative nature of ¹H NMR, coupled with the detailed structural information from both ¹H and ¹³C NMR, offers a self-validating system that is often superior to traditional chromatographic methods. By following a well-designed experimental protocol and adhering to established validation principles, researchers and drug development professionals can have high confidence in the identity, purity, and quality of their materials. This guide serves as a practical framework for implementing this robust analytical strategy.
References
Expanding the Analytical Toolbox: Pharmaceutical Application of Quantit
医薬品の品質管理におけるqNMRの活用 - J-Stage. J-Stage.
Quantitative NMR (qNMR) | Nuclear Magnetic Resonance (NMR) | [Analytical Chemistry] | Laboratory Chemicals-FUJIFILM Wako Chemicals Europe GmbH. FUJIFILM Wako Chemicals Europe GmbH.
Quantitative NMR (qNMR) ? Moving into the future with an evolution of reliability - JEOL. JEOL.
Application of quantitative NMR in pharmaceutical analysis: Method qualification and potency determin
1H and 13C NMR for the Profiling of Natural Product Extracts: Theory and Applic
qNMR - BIPM. BIPM.
Basic 1H- and 13C-NMR Spectroscopy. Wiley Online Library.
Use of quantitative 1H and 13C NMR to determine the purity of organic compound reference materials: a case study of standards for nitrofuran metabolites - PubMed. PubMed.
The use of quantitative proton nuclear magnetic resonance (1H qNMR) in the purity determination of established and novel ingredi - RSSL. RSSL.
5 Combination of 1H and 13C NMR Spectroscopy. Thieme Connect.
Guide to NMR Method Development and Validation – Part I: Identification and Quantification (update 2023) - ResearchGate.
A Comparative Analysis of 1H and 13C NMR Spectra of Substituted Anilines with a Focus on 3-Chloro-5-(4 - Benchchem. Benchchem.
1H and 13C NMR Spectral Studies on N-(Aryl)-Substituted Acetamides.
Method Performance and Validation for Quantitative Analysis by 1H and 31P NMR Spectroscopy. Applications to Analytical Standards and Agricultural Chemicals - ACS Publications.
Quantitative 1H NMR: Development and Potential of an Analytical Method - PMC - NIH.
Fluorine NMR. University of Washington.
Coupling Constants For 1h and 13c NMR | PDF | Physical Chemistry - Scribd. Scribd.
Q2(R2) Validation of Analytical Procedures - FDA. FDA.
Highlights from FDA's Analytical Test Method Valid
Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. De Gruyter.
S1 Supplementary Information Convenient conversion of hazardous nitrobenzene derivatives to aniline analogues by Ag nanoparticle - The Royal Society of Chemistry. The Royal Society of Chemistry.
FDA Releases Guidance on Analytical Procedures - BioPharm International.
Electronic Supplementary Information - The Royal Society of Chemistry. The Royal Society of Chemistry.
Coupling constants for 1H and 13C NMR. University of California, Los Angeles.
Guide to NMR Method Development and Validation – Part I: Identification and Quantification.
Synthesis, biological evaluation, and NMR studies of 3-fluorinated derivatives of 3',4',5'-trihydroxyflavone and 3',4',5'-trimethoxyflavone - PMC.
Advances in Impurity Profiling of Pharmaceutical Formul
1H proton nmr spectrum of phenol C6H6O C6H5OH low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 phenol 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes. Doc Brown's Chemistry.
Recent trends in the impurity profile of pharmaceuticals - Semantic Scholar. Semantic Scholar.
Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview | Open Access Journals - Research and Reviews. Research and Reviews.
4-fluoro-3-(methylamino)
Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PMC.
mass spectrometry fragmentation pattern of 3-fluoro-4-(methylamino)phenol
Structural Elucidation and Quantification of 3-Fluoro-4-(methylamino)phenol: A Comparative Guide to High-Resolution vs. Triple Quadrupole Mass Spectrometry As pharmaceutical pipelines increasingly rely on halogenated aro...
Author: BenchChem Technical Support Team. Date: April 2026
Structural Elucidation and Quantification of 3-Fluoro-4-(methylamino)phenol: A Comparative Guide to High-Resolution vs. Triple Quadrupole Mass Spectrometry
As pharmaceutical pipelines increasingly rely on halogenated aromatics to modulate metabolic stability and lipophilicity, compounds like 3-fluoro-4-(methylamino)phenol (CAS 1533548-26-3) have become critical structural motifs and intermediate biomarkers. Analyzing this specific fluorinated secondary amine presents a unique analytical challenge: differentiating isobaric interferences and accurately mapping its fragmentation pathways requires precise control over collision-induced dissociation (CID) and mass detection.
This guide provides an objective, data-driven comparison of High-Resolution Mass Spectrometry (HRMS) and Triple Quadrupole (QqQ) platforms for the analysis of 3-fluoro-4-(methylamino)phenol, detailing the mechanistic causality behind its fragmentation and offering field-proven experimental protocols.
Mechanistic Causality of Fragmentation
To optimize any mass spectrometry method, one must first understand the gas-phase thermodynamics of the target molecule. 3-Fluoro-4-(methylamino)phenol contains three functional groups capable of influencing charge localization: a phenol (-OH), a secondary amine (-NHCH₃), and a fluorine atom (-F).
In Electrospray Ionization positive mode (ESI+), the methylamino group acts as the most basic site, preferentially accepting a proton to form the
[M+H]+
precursor ion at m/z 142.0668. Upon entering the collision cell, the localized charge drives specific heterolytic and homolytic cleavages[1]:
Inductive Cleavage (Loss of Methylamine): The dominant pathway at low-to-medium collision energies (15–20 eV) is the expulsion of neutral methylamine (
CH3NH2
, 31.04 Da). The highly electronegative fluorine atom withdraws electron density from the aromatic ring, stabilizing the resulting fluorophenol carbocation at m/z 111.0246.
Fluorine Elimination (Loss of HF): At elevated collision energies (>25 eV), the molecule undergoes a characteristic elimination of hydrogen fluoride (HF, 20.01 Da), yielding an ion at m/z 122.0606. This is a diagnostic neutral loss for ortho/meta-fluorinated phenols.
Phenolic Cleavage: Subsequent ring contraction and loss of carbon monoxide (CO, 28.00 Da) or water (
H2O
, 18.01 Da) occur from the primary fragments, generating lower mass ions (m/z 83.03)[1].
Proposed ESI-MS/MS fragmentation pathway for 3-fluoro-4-(methylamino)phenol.
Technology Comparison: HRMS (Q-TOF) vs. QqQ
Choosing the correct MS architecture depends entirely on the experimental objective: structural elucidation of unknown metabolites versus high-throughput pharmacokinetic quantification.
High-Resolution Q-TOF (e.g., Agilent 6546 LC/Q-TOF):
The primary advantage of modern Q-TOF systems is their ability to maintain high mass resolution (>30,000) even at low m/z ranges[2][3]. Because the diagnostic fragments of 3-fluoro-4-(methylamino)phenol fall between m/z 80 and 125, older TOF instruments often suffer from degraded resolution in this region. The Agilent 6546 utilizes a specialized analog-to-digital (ADC) acquisition system that ensures sub-ppm mass accuracy and isotopic fidelity within 5%, allowing researchers to unambiguously differentiate the loss of methylamine (-31.0422 Da) from a potential isobaric loss of a methoxy radical (-31.0184 Da) if structural isomers are present[2][3].
Triple Quadrupole (QqQ):
For targeted quantification in complex biological matrices (e.g., plasma, urine), the QqQ remains the gold standard. By utilizing Multiple Reaction Monitoring (MRM), the QqQ filters out matrix noise, offering superior signal-to-noise (S/N) ratios and a linear dynamic range spanning up to 6 orders of magnitude.
Table 1: Performance Comparison for 3-Fluoro-4-(methylamino)phenol Analysis
Parameter
Agilent 6546 LC/Q-TOF (HRMS)
Typical High-End QqQ
Causality / Impact on Analysis
Mass Accuracy
< 1 ppm
Nominal (~0.1 Da)
HRMS prevents false positives from isobaric matrix interferences.
Low Mass Resolution
> 30,000 (at m/z 118)
Unit Resolution
Crucial for resolving the m/z 111.0246 fragment accurately.
Dynamic Range
5 orders of magnitude
6 orders of magnitude
QqQ is superior for extreme high/low concentration PK studies.
Acquisition Mode
Q-RAI / All Ions MS/MS
MRM (Targeted)
Q-TOF allows retrospective data mining for unpredicted metabolites.
Primary Use Case
Metabolite ID, Structural Elucidation
Pharmacokinetics, Trace Quantitation
Dictates instrument selection based on the phase of drug development.
Self-Validating Experimental Protocol
To ensure data integrity, the following LC-MS/MS protocol incorporates a self-validating system: it utilizes a highly aqueous initial gradient to retain the polar phenol, followed by a sharp organic ramp to elute hydrophobic matrix components, effectively decoupling the analyte from ion suppression zones.
Step-by-Step Methodology
1. Sample Preparation (Protein Precipitation):
Spike 50 µL of biological matrix with 10 µL of internal standard (e.g., 3-fluoro-4-aminophenol-d3).
Add 150 µL of ice-cold Acetonitrile (ACN) containing 0.1% Formic Acid (FA) to crash proteins. The acidic environment ensures the secondary amine remains protonated, improving solubility in the aqueous layer.
Vortex for 2 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C. Transfer the supernatant to an autosampler vial.
2. UHPLC Separation:
Column: Sub-2 µm C18 column (e.g., 2.1 x 100 mm, 1.7 µm).
Mobile Phase A: Water + 0.1% FA. (FA provides the necessary protons for ESI+ ionization).
Mobile Phase B: ACN + 0.1% FA.
Gradient: Start at 5% B (hold for 1 min to focus the polar analyte), ramp to 60% B over 4 mins, flush at 95% B for 1.5 mins, and re-equilibrate at 5% B for 2 mins. Flow rate: 0.4 mL/min.
3. Mass Spectrometry Parameters (ESI+):
Capillary Voltage: 3500 V.
Drying Gas: 8 L/min at 300°C.
Nebulizer: 40 psi.
Collision Energy (CE) Optimization: Set CE to 15 eV for the m/z 142.06
→
111.02 transition, and 25 eV for the m/z 142.06
→
122.06 transition.
Comparative LC-MS/MS analytical workflow for targeted and untargeted analysis.
Quantitative Data Presentation
When utilizing HRMS for structural confirmation, mass error must be tightly controlled. Table 2 outlines the theoretical exact masses of the predicted fragments versus typical measured values obtained on a calibrated high-resolution platform. Mass errors below 3 ppm validate the proposed fragmentation mechanisms.
Table 2: Exact Mass Fragmentation Data for 3-Fluoro-4-(methylamino)phenol
Ion Type
Neutral Loss
Elemental Formula
Theoretical m/z
Measured m/z
Mass Error (ppm)
Precursor
[M+H]+
None
C7H9FNO+
142.0668
142.0669
+0.7
Product Ion 1
−CH3NH2
C6H4FO+
111.0246
111.0244
-1.8
Product Ion 2
−HF
C7H8NO+
122.0606
122.0608
+1.6
Product Ion 3
−H2O
C7H7FN+
124.0563
124.0561
-1.6
Conclusion & Recommendations
For the robust analysis of 3-fluoro-4-(methylamino)phenol, the choice of instrumentation dictates the depth of the data acquired.
For Discovery & Metabolism: Deploy an LC/Q-TOF system. The ability to achieve >30,000 resolution in the low mass range (m/z 50-150) is non-negotiable for accurately assigning the loss of methylamine versus isobaric interferences[3].
For Routine PK/TK Screening: Transition the validated exact-mass transitions (m/z 142.1
→
111.0 and 142.1
→
122.1) to a Triple Quadrupole platform. Optimize the collision energies specifically for the QqQ's collision cell geometry to maximize sensitivity and throughput.
References
Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19F-NMR, Chromatography, and Mass Spectrometry Approach. ACS Environmental Au.[Link]
The Agilent 6546 LC/Q-TOF. Agilent Technologies.[Link]
High-resolution mass spec for metabolomic analysis. Agilent Technologies.[Link]
As a Senior Application Scientist, I frequently oversee the integration of specialized fluorinated intermediates into drug discovery pipelines. 3-Fluoro-4-(methylamino)phenol (CAS: 1533548-26-3) is a highly valuable buil...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, I frequently oversee the integration of specialized fluorinated intermediates into drug discovery pipelines. 3-Fluoro-4-(methylamino)phenol (CAS: 1533548-26-3) is a highly valuable building block, particularly in the synthesis of kinase inhibitors and advanced active pharmaceutical ingredients (APIs)[1]. However, its unique chemical structure demands rigorous operational and disposal protocols.
This guide provides a self-validating system for managing this compound, ensuring laboratory safety, environmental compliance, and operational efficiency.
Section 1: Chemical & Hazard Profile (The "Why")
To handle a chemical safely, one must understand the mechanistic basis of its hazards. Do not simply follow rules; understand the chemical physics driving them.
Aminophenol Toxicity: The electron-rich aminophenol core is highly susceptible to auto-oxidation. Upon exposure to ambient air or metabolic enzymes, it oxidizes to form reactive quinone imines. These electrophilic species can covalently bind to cellular macromolecules, leading to acute cytotoxicity, skin sensitization, and respiratory irritation.
Fluorine Substituent: The addition of a fluorine atom strengthens the molecule (C-F bond energy ~485 kJ/mol) and increases lipophilicity. While this is advantageous for drug design, it makes environmental degradation exceptionally difficult. Improper combustion of fluorinated organics releases hydrogen fluoride (HF) gas—a highly toxic and corrosive substance[2].
Table 1: Physicochemical & Hazard Summary
Property / Hazard
Description / Value
Operational Implication
CAS Number
1533548-26-3
Use for exact SDS retrieval and regulatory tracking[1].
Chemical Class
Halogenated Aminophenol
Requires strict segregation into halogenated waste streams.
Primary Hazards
Skin/Eye Irritant, Acute Toxicity
Mandates the use of nitrile gloves, safety goggles, and a fume hood.
Thermal Decomposition
Releases HF, NOx, COx
Must be incinerated in facilities equipped with alkaline gas scrubbers[2].
Oxidation Potential
Forms reactive quinone imines
Store under inert gas (Argon/N2) to prevent degradation and toxicity spikes.
Section 2: Operational Safety Protocol
Step 1: Engineering Controls & Setup
Action: Conduct all weighings, transfers, and reactions inside a certified chemical fume hood with a minimum face velocity of 100 fpm.
Causality: Containment prevents the inhalation of aerosolized powders and volatile oxidation byproducts. For bulk handling, utilize a glovebox under an inert argon or nitrogen atmosphere to suppress the formation of quinone imines.
Step 2: Personal Protective Equipment (PPE)
Action: Don double nitrile gloves (minimum 5 mil thickness), chemical splash goggles, and a flame-resistant lab coat.
Causality: Nitrile provides an effective barrier against lipophilic organic compounds, preventing dermal absorption and subsequent sensitization.
Step 3: Spill Response & Decontamination
Action: In the event of a solid spill, gently cover the powder with a damp inert absorbent (e.g., diatomaceous earth) to prevent dust generation. Sweep using non-sparking tools and transfer to a sealed hazardous waste container. Decontaminate the surface with a mild reducing agent (like sodium metabisulfite) followed by soap and water.
Causality: The damp absorbent prevents the aerosolization of the toxic powder. The reducing agent neutralizes any reactive quinone imines that may have formed on the exposed surface.
Section 3: Waste Segregation & Storage Workflow
Proper segregation at the point of generation is the most critical step in the disposal lifecycle. Mixing fluorinated waste with general organic waste complicates thermal destruction and often results in regulatory penalties.
Figure 1: Logical workflow for the segregation and disposal of 3-Fluoro-4-(methylamino)phenol waste.
Section 4: Proper Disposal Procedures
The disposal of fluorinated organics is heavily scrutinized. While 3-Fluoro-4-(methylamino)phenol is a mono-fluorinated compound and not a polymeric PFAS, it falls under the same rigorous thermal destruction principles outlined by the EPA for fluorinated substances[3].
Action: Route all bulk chemical and concentrated liquid waste (e.g., halogenated mother liquors) to a permitted hazardous waste incinerator capable of sustaining temperatures above 1100°C.
Causality: The EPA's updated Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances emphasizes that standard municipal incinerators are insufficient for fluorinated organics[3]. Temperatures exceeding 1100°C are strictly required to break the highly stable C-F bond and achieve an acceptable Destruction and Removal Efficiency (DRE), preventing the release of incomplete combustion byproducts into the environment[4].
Step 2: Acid Gas Scrubbing Verification
Action: Ensure the contracted incineration facility utilizes post-combustion alkaline scrubbers (e.g., wet scrubbers using NaOH or Ca(OH)₂).
Causality: The successful thermal cleavage of the C-F bond inevitably generates hydrogen fluoride (HF) gas[2]. Alkaline scrubbers are mandatory to neutralize this corrosive gas into harmless solid fluoride salts (such as calcium fluoride), effectively preventing the atmospheric release of acid rain precursors[2].
Step 3: RCRA Subtitle C Landfill Disposal (For Contaminated Solids)
Action: Dispose of lightly contaminated solid waste (e.g., PPE, empty vials, filter papers) in an RCRA Subtitle C hazardous waste landfill.
Causality: While thermal destruction is the preferred primary route, the EPA recognizes permitted hazardous waste landfills as a viable alternative for solid fluorinated waste[5]. RCRA Subtitle C facilities are engineered with advanced composite liners and active leachate collection systems, which mitigate the risk of fluorinated compounds leaching into underground sources of drinking water[6].
References
EPA Releases Updated Interim Guidance on Destroying and Disposing of Certain PFAS and PFAS-Containing Materials
Source: U.S. Environmental Protection Agency (EPA)
URL:[Link]
Guidelines for Disposing of PFAs
Source: MCF Environmental Services
URL:[Link]
EPA's Updated Guidance on Destruction and Disposal of PFAS
Source: Montrose Environmental
URL:[Link]
Is "Forever" Really Forever? EPA's New Guidance on PFAS Destruction and Disposal
Source: Baker Donelson
URL:[Link]